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Introduction
Uranium (U) is a naturally occurring radioactive element that serves as a powerful tool in the

Earth and environmental sciences. Its unique isotopic system provides profound insights into a

vast range of geological processes, from determining the age of rocks and sediments to tracing

modern and ancient environmental changes. This guide provides a technical overview of the

core principles of uranium isotope geochemistry, detailing the fundamental properties of

uranium isotopes, the mechanisms of their fractionation, analytical protocols, and their diverse

applications.

Fundamentals of Uranium Isotopes
Natural uranium is composed of three radioactive isotopes: ²³⁸U, ²³⁵U, and ²³⁴U.[1] ²³⁸U is the

most abundant, accounting for over 99% of total uranium.[1][2] All three isotopes are alpha

emitters, initiating complex decay series that end with stable isotopes of lead (Pb).[1] The

significant differences in their half-lives and the distinct geochemical behaviors of their daughter

products are the foundation of their utility in geochemistry.

Table 1: Core Properties of Naturally Occurring Uranium Isotopes
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Isotope
Natural
Abundance
(%)

Half-Life (t½)
in Years

Decay
Constant (λ) in
yr⁻¹

Primary Decay
Mode

²³⁸U 99.274[1][3] 4.468 x 10⁹[4] 1.55125 x 10⁻¹⁰ Alpha

²³⁵U 0.720[1] 7.037 x 10⁸[4] 9.8485 x 10⁻¹⁰ Alpha

²³⁴U 0.0055[3] 2.454 x 10⁵[4] 2.822 x 10⁻⁶ Alpha

Radioactive Decay and Secular Equilibrium
The long-lived isotopes ²³⁸U and ²³⁵U decay through a series of intermediate radioactive

daughter nuclides until they form stable lead isotopes, ²⁰⁶Pb and ²⁰⁷Pb, respectively.[1][5] In a

closed geological system that has remained undisturbed for a sufficient length of time (several

half-lives of the longest-lived daughter), the decay series reaches a state of secular equilibrium.

[6] In this state, the activity (number of decays per unit time) of each daughter isotope equals

the activity of its parent.

However, many geological and environmental processes, such as weathering, dissolution, and

precipitation, can chemically separate these parent and daughter isotopes, disrupting this

equilibrium.[7][8] This state of disequilibrium is the fundamental principle behind U-series

dating.[7][9] For example, uranium is soluble in oxidizing waters, whereas thorium (Th) and

protactinium (Pa) are not. This differential mobility leads to the fractionation of U from its

daughters like ²³⁰Th and ²³¹Pa. The subsequent decay of the isolated parent and the ingrowth

of the daughter isotope back towards equilibrium acts as a natural chronometer.[6][8]
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²³⁸U ²³⁴Th α (4.47 Gyr) ²³⁴ᵐPa β⁻ (24.1 days) ²³⁴U β⁻ (1.17 min)

Aqueous Phase (Oxidizing)

Solid Phase (Reducing)

U(VI)aq
(Soluble & Mobile)

Contains ²³⁸U and ²³⁵U

U(IV)s
(Insoluble & Immobile)

Enriched in ²³⁸U

  Reductive Precipitation
(²³⁸U is preferentially reduced)

 

Sample Material
(e.g., Carbonate, Rock)

1. Sample Dissolution
(Acid Digestion)

2. Chemical Separation
(Anion-Exchange Chromatography)

3. Isotope Ratio Measurement
(MC-ICP-MS)

Final Data
(Age or Isotopic Ratio)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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